Cas no 2229512-01-8 (3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol)

• Product Name: 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol
• CAS No: 2229512-01-8
• MF: C₈H₁₂F₅NO
• MW: 233.178999900818
• CID: 6244974
• PubChem ID: 165630623
• Update Time: 2025-10-22

3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol
• 2229512-01-8
• EN300-1941574

• Inchi： 1S/C8H12F5NO/c9-7(10,8(11,12)13)2-1-6(15)3-4-14-5-6/h14-15H,1-5H2
• InChI Key： RVZNZLGWTFOJJJ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CCC1(CNCC1)O)F

Computed Properties

• Exact Mass: 233.08390482g/mol
• Monoisotopic Mass: 233.08390482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol

Research Briefing on 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol (CAS: 2229512-01-8): Recent Advances and Applications

In recent years, the compound 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol (CAS: 2229512-01-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyrrolidine derivative has shown promising potential in various therapeutic applications, particularly due to its unique physicochemical properties and bioactivity. The incorporation of pentafluorobutyl groups enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol as a potential modulator of G-protein-coupled receptors (GPCRs). The research team employed a combination of computational modeling and in vitro assays to demonstrate its high affinity for specific GPCR subtypes, which are implicated in neurological disorders. The compound exhibited excellent blood-brain barrier permeability, suggesting its potential as a central nervous system (CNS) drug candidate.

Another groundbreaking study, featured in ACS Chemical Biology, investigated the role of 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol in targeted protein degradation. The researchers designed a series of proteolysis-targeting chimeras (PROTACs) incorporating this compound as a ligand for E3 ubiquitin ligases. The results indicated efficient degradation of oncogenic proteins in cancer cell lines, highlighting its applicability in precision medicine and oncology.

In addition to its therapeutic potential, 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol has been utilized in the development of novel imaging agents. A recent publication in Chemical Communications detailed its use as a fluorinated building block for positron emission tomography (PET) tracers. The compound's ability to incorporate fluorine-18 isotopes with high radiochemical yield and purity makes it a promising candidate for non-invasive diagnostic imaging.

The safety and pharmacokinetic profile of 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol have also been evaluated in preclinical studies. Data from these studies indicate favorable oral bioavailability and low toxicity, further supporting its potential for clinical translation. However, further investigations are required to fully elucidate its mechanism of action and optimize its therapeutic efficacy.

In conclusion, 3-(3,3,4,4,4-pentafluorobutyl)pyrrolidin-3-ol (CAS: 2229512-01-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from GPCR modulation and targeted protein degradation to diagnostic imaging, underscoring its broad utility. Continued research and development efforts are expected to unlock new therapeutic avenues and enhance our understanding of its biological interactions.